2-bromo-N-(3-hydroxy-1-phenylpropyl)-5-methylbenzamide

• IUPAC Name: 2-bromo-N-(3-hydroxy-1-phenylpropyl)-5-methylbenzamide
• InChI: InChI=1S/C17H18BrNO2/c1-12-7-8-15(18)14(11-12)17(21)19-16(9-10-20)13-5-3-2-4-6-13/h2-8,11,16,20H,9-10H2,1H3,(H,19,21)
• InChI Key: GOBDJHCSTFNPOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)C(=O)NC(CCO)C2=CC=CC=C2
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

2-bromo-N-(3-hydroxy-1-phenylpropyl)-5-methylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BHPP and is known for its unique chemical structure and properties. In

Mechanism of Action

The mechanism of action of BHPP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. BHPP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in inflammation. BHPP has also been shown to inhibit the activity of histone deacetylases (HDACs), which are proteins that regulate gene expression.
Biochemical and Physiological Effects:
BHPP has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to reduce inflammation, inhibit tumor growth, and suppress viral replication. BHPP has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

BHPP has several advantages for use in lab experiments. This compound is relatively easy to synthesize and purify, and it has a wide range of biological activities. However, BHPP also has some limitations for use in lab experiments. This compound is not very soluble in water, which can make it difficult to use in certain experiments. BHPP also has limited stability in solution, which can make it difficult to store and use over long periods of time.

Future Directions

There are several future directions for research on BHPP. One potential direction is to investigate the use of BHPP as a therapeutic agent for the treatment of inflammatory diseases, such as arthritis and inflammatory bowel disease. Another potential direction is to investigate the use of BHPP as a neuroprotective agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Finally, future research could investigate the use of BHPP as a potential anti-cancer agent, either alone or in combination with other drugs.

Synthesis Methods

BHPP can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-bromo-5-methylbenzoic acid with 3-hydroxy-1-phenylpropylamine in the presence of a coupling reagent. The resulting compound is then purified using column chromatography to obtain pure BHPP.

Scientific Research Applications

BHPP has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. BHPP has been used in various research studies to investigate the mechanism of action of different biological processes and to develop new therapeutic agents.